2-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-6-fluorobenzamide
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Description
2-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-6-fluorobenzamide is a chemical compound that has gained significant interest in scientific research for its potential applications in various fields.
Scientific Research Applications
Protein Kinase Inhibition
Protein kinase inhibitors have significant therapeutic potential in treating various diseases due to their role in regulating cellular activities. A study describes the preparation of protein kinase inhibitors using a hybrid flow and microwave approach. This methodology enhanced the overall yields, reduced synthetic steps, and minimized the need for chromatographic purification, showcasing the compound's utility in streamlined drug synthesis processes (Russell et al., 2015).
Antimicrobial Activity
Compounds structurally related to 2-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-6-fluorobenzamide exhibit promising antimicrobial properties. A series of quinoline-based derivatives demonstrated significant activity against various bacterial and fungal strains, potentially offering new lead molecules for antimicrobial drug development (Desai et al., 2012).
Antitumor and Analgesic Agents
Research into benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone has shown that certain compounds exhibit cyclooxygenase inhibition, along with analgesic and anti-inflammatory activities. This indicates the compound's potential application in developing new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).
Sigma-2 Receptor Imaging
Fluorine-18-labeled benzamide analogues have been synthesized for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). This research highlights the compound's utility in oncological diagnostics, assisting in the identification and treatment planning of solid tumors (Tu et al., 2007).
properties
IUPAC Name |
2-chloro-N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClFN4O2/c1-10-15(22-16(24)14-12(18)4-3-5-13(14)19)11(2)21-17(20-10)23-6-8-25-9-7-23/h3-5H,6-9H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LICLJSVPCDPQHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N2CCOCC2)C)NC(=O)C3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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